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Compound of Interest

Compound Name: 2,6-Dimethylphenol

Cat. No.: B121312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,6-
dimethylphenol in various organic solvents. This document is intended to be a valuable

resource for researchers, scientists, and professionals in drug development and other fields

where the dissolution of 2,6-dimethylphenol is a critical parameter.

Introduction
2,6-Dimethylphenol, also known as 2,6-xylenol, is an aromatic organic compound with the

chemical formula (CH₃)₂C₆H₃OH. It is a white to off-white crystalline solid at room temperature

and finds application as a monomer in the production of engineering plastics, such as

polyphenylene oxide (PPO), and as an intermediate in the synthesis of antioxidants,

pharmaceuticals, and other specialty chemicals.[1] Understanding its solubility in a range of

organic solvents is crucial for process design, purification, formulation development, and

reaction engineering. This guide summarizes the available quantitative and qualitative solubility

data, details experimental protocols for solubility determination, and provides a logical workflow

for these experimental procedures.

Physicochemical Properties of 2,6-Dimethylphenol
A brief summary of the key physicochemical properties of 2,6-dimethylphenol is presented in

Table 1. These properties influence its solubility behavior.
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Table 1: Physicochemical Properties of 2,6-Dimethylphenol

Property Value

CAS Number 576-26-1

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol [2]

Melting Point 43-45 °C[3]

Boiling Point 203 °C[3]

pKa 10.59 (at 25 °C)[3]

LogP 2.3 (at 20 °C)[3]

Solubility of 2,6-Dimethylphenol
Qualitative Solubility
2,6-Dimethylphenol is generally characterized as being slightly soluble in water and soluble in

a variety of common organic solvents. Its solubility is attributed to the hydroxyl group, which

can participate in hydrogen bonding, and the aromatic ring with two methyl groups, which

contributes to its nonpolar character. Qualitative solubility information from various sources is

summarized below:

Soluble in: Alcohol, ether, chloroform, and benzene.[3][4]

Slightly soluble in: Water.[3][4]

Quantitative Solubility Data
Comprehensive quantitative data on the solubility of 2,6-dimethylphenol in a wide array of

organic solvents across various temperatures is not readily available in publicly accessible

literature. The majority of published data focuses on its properties in the solid state or in

aqueous solutions. However, some quantitative data for its solubility in water has been

reported. This information is summarized in Table 2.

Table 2: Quantitative Solubility of 2,6-Dimethylphenol in Water
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Temperature (°C) Solubility (g/L)
Molar Solubility
(mol/L)

Reference

20 10 0.082 [5]

25 6.05 0.050 [6]

It is important to note that the solubility of 2,6-dimethylphenol, like most solid solutes, is

expected to increase with temperature in most solvents.

Experimental Protocols for Solubility Determination
The determination of the solubility of a solid compound like 2,6-dimethylphenol in an organic

solvent can be carried out using several established experimental methods. The two most

common and reliable methods, the gravimetric method and the UV-spectrophotometric method,

are detailed below.

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

equilibrium solubility of a solid in a liquid. It involves preparing a saturated solution, separating

the undissolved solid, and then determining the mass of the dissolved solute in a known mass

or volume of the solvent.

4.1.1. Materials and Equipment

2,6-Dimethylphenol (high purity)

Selected organic solvent(s) (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatic shaker or water bath

Isothermal filtration apparatus with syringe filters (e.g., 0.45 µm PTFE)

Glass vials with screw caps
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Drying oven

Pipettes and volumetric flasks

4.1.2. Experimental Procedure

Sample Preparation: Add an excess amount of 2,6-dimethylphenol to a known mass or

volume of the selected organic solvent in a series of glass vials. The presence of excess

solid is crucial to ensure that equilibrium is reached and a saturated solution is formed.

Equilibration: Seal the vials and place them in a thermostatic shaker or water bath set to the

desired temperature. Agitate the mixtures for a sufficient period to ensure that equilibrium is

reached. The time required for equilibration can vary depending on the solvent and

temperature and should be determined experimentally (e.g., by taking measurements at

different time points until the concentration of the solute in the solution becomes constant).

Phase Separation: Once equilibrium is achieved, allow the vials to stand undisturbed at the

set temperature for a short period to allow the undissolved solid to settle.

Filtration: Carefully withdraw a known volume of the supernatant (the clear, saturated

solution) using a pre-heated or pre-cooled syringe to the experimental temperature.

Immediately filter the solution through a syringe filter into a pre-weighed vial. This step must

be performed quickly to avoid any temperature changes that could cause the solute to

precipitate.

Solvent Evaporation: Weigh the vial containing the filtered saturated solution. Then, place

the vial in a drying oven at a temperature sufficient to evaporate the solvent completely

without decomposing the 2,6-dimethylphenol. A vacuum oven can be used to facilitate

evaporation at a lower temperature.

Mass Determination: After complete evaporation of the solvent, cool the vial to room

temperature in a desiccator and weigh it again. The difference in mass before and after

evaporation corresponds to the mass of the dissolved 2,6-dimethylphenol.

4.1.3. Data Calculation
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The solubility can be expressed in various units, such as grams of solute per 100 grams of

solvent or mole fraction.

Solubility ( g/100 g solvent):

Mole Fraction (x):

UV-Spectrophotometric Method
The UV-spectrophotometric method is an analytical technique that can be used to determine

the concentration of a solute in a solution by measuring its absorbance of ultraviolet light. This

method is particularly useful for compounds that have a strong UV chromophore, such as 2,6-
dimethylphenol.

4.2.1. Materials and Equipment

All materials and equipment listed for the gravimetric method.

UV-Vis spectrophotometer

Quartz cuvettes

4.2.2. Experimental Procedure

Preparation of Standard Solutions: Prepare a series of standard solutions of 2,6-
dimethylphenol of known concentrations in the selected organic solvent.

Calibration Curve Construction: Measure the absorbance of each standard solution at the

wavelength of maximum absorbance (λmax) for 2,6-dimethylphenol in that specific solvent.

Plot a calibration curve of absorbance versus concentration. The plot should be linear and

follow the Beer-Lambert law.

Saturated Solution Preparation and Equilibration: Prepare and equilibrate the saturated

solutions of 2,6-dimethylphenol in the same manner as described in the gravimetric method

(steps 1-3).

Sample Preparation for Analysis: After equilibration and phase separation, carefully withdraw

a small, known volume of the clear supernatant.
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Dilution: Dilute the aliquot of the saturated solution with a known volume of the pure solvent

to bring the concentration within the linear range of the calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted solution at the λmax.

Concentration Determination: Use the calibration curve to determine the concentration of

2,6-dimethylphenol in the diluted solution.

4.2.3. Data Calculation

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. The solubility can then be expressed in the desired units.

Experimental Workflow Diagram
The following diagram illustrates a general workflow for the experimental determination of the

solubility of 2,6-dimethylphenol in an organic solvent.

Caption: Experimental workflow for solubility determination.

Conclusion
This technical guide has provided an overview of the solubility of 2,6-dimethylphenol in
organic solvents. While qualitative data indicates good solubility in common organic solvents

like alcohols, ethers, ketones, and aromatic hydrocarbons, a significant gap exists in the

publicly available quantitative solubility data. The detailed experimental protocols for the

gravimetric and UV-spectrophotometric methods provided herein offer robust approaches for

researchers to determine this critical data for their specific solvent systems and temperature

ranges of interest. The generation of such data would be a valuable contribution to the

chemical and pharmaceutical sciences, enabling more precise process design and formulation

development involving 2,6-dimethylphenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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